Cas no 2171435-51-9 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid
• CAS No: 2171435-51-9
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6475268
• PubChem ID: 165821846
• Update Time: 2025-10-29

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid
• 2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethyl}-1,3-thiazole-4-carboxylic acid
• EN300-1575722
• 2171435-51-9

• Inchi： 1S/C25H25N3O5S/c1-14(11-22(29)27-15(2)23-28-21(13-34-23)24(30)31)26-25(32)33-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,13-15,20H,11-12H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)/t14-,15?/m0/s1
• InChI Key： NZSXPRQAECFZQN-MLCCFXAWSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(C)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 146Ų

Additional information on 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid

Introduction to 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS No. 2171435-51-9)

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2171435-51-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiazole core appended with an amino-butanamide side chain and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only confers unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural design of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid is meticulously crafted to enhance its biological activity. The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactivities such as antimicrobial, antifungal, and anti-inflammatory properties. Its incorporation into the molecular scaffold suggests potential therapeutic applications in modulating biological pathways associated with these conditions. Moreover, the Fmoc group serves as a protective moiety for the amino group, which is crucial in peptide synthesis and drug development, allowing for controlled deprotection steps during subsequent chemical modifications.

The amino-butanamide side chain further enriches the compound's chemical diversity, enabling interactions with biological targets through hydrogen bonding and other non-covalent interactions. This feature is particularly valuable in designing molecules that can selectively bind to specific enzymes or receptors involved in disease mechanisms. The stereochemical configuration at the (3S) position adds another layer of specificity, as enantiomeric purity is often critical for pharmacological efficacy and safety. The synthesis of such chiral compounds requires precise methodologies to ensure high enantiomeric excess, which can be achieved through asymmetric catalysis or chiral auxiliary-assisted strategies.

In recent years, there has been growing interest in the development of novel thiazole derivatives as potential therapeutic agents. The combination of a thiazole core, an Fmoc-protected amino group, and an amino-butanamide side chain makes 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid a promising candidate for further investigation. Preliminary studies have suggested that this compound exhibits interesting pharmacological profiles, particularly in modulating inflammatory pathways and inhibiting key enzymes involved in metabolic disorders. These findings are consistent with the broader trend in drug discovery towards targeting multifunctional proteins and pathways.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also contributes to the overall solubility and stability of the compound. This is particularly important in pharmaceutical applications where physicochemical properties such as solubility and stability directly influence drug formulation and bioavailability. The presence of the Fmoc moiety also facilitates its use in solid-phase peptide synthesis (SPPS), a widely employed technique in peptide-based drug development. By integrating this compound into peptide libraries or as a building block, researchers can explore novel sequences with enhanced biological activity.

One of the most exciting aspects of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid is its potential application in addressing complex diseases such as cancer and neurodegenerative disorders. Thiazole derivatives have shown promise in disrupting key signaling pathways involved in tumor growth and progression. Additionally, the structural features of this compound suggest it may interact with targets relevant to neurodegenerative diseases like Alzheimer's and Parkinson's disease. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of this compound against various biological targets.

The synthesis of this complex molecule involves multiple steps, each requiring careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the thiazole ring, protection-deprotection cycles involving the Fmoc group, and stereoselective transformations to introduce the (3S) configuration. Advances in synthetic methodologies have enabled more efficient routes to such intricate molecules, reducing costs and improving scalability for industrial applications. Furthermore, green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts during synthesis.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid will play a crucial role in developing next-generation therapeutics. Their unique structural features offer opportunities for designing molecules with improved efficacy, selectivity, and minimal side effects. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethyl}-1,3-thiazole-4-carboxylic acid (CAS No. 2171435-51-9) represents a significant advancement in pharmaceutical chemistry due to its sophisticated structure and promising biological activity. Its potential applications span multiple therapeutic areas, making it a valuable asset in the quest for novel treatments for complex diseases. As research progresses，this compound will continue to inspire innovation，driving forward the development of new drugs that meet global healthcare needs.